Cas no 863003-44-5 (2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide structure

863003-44-5 structure

Product Name:2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

CAS No:863003-44-5

MF:C₂₀H₁₈N₆O₄S

MW:438.459722042084

CID:6437327

PubChem ID:16195666

Update Time:2024-01-06

2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
- HMS2238C22
- 2-(1,3-dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
- AKOS024592881
- 2-((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
- 863003-44-5
- HMS3366E17
- F0654-0858
- CHEMBL1701127
- SR-01000008011
- SR-01000008011-1
- SMR000320011
- MLS000420165
- Inchi： 1S/C20H18N6O4S/c1-11-9-13(24-30-11)21-14(27)10-31-18-15-17(25(2)20(29)26(3)19(15)28)22-16(23-18)12-7-5-4-6-8-12/h4-9H,10H2,1-3H3,(H,21,24,27)
- InChI Key： XINLDHKLNNMJEL-UHFFFAOYSA-N
- SMILES： S(CC(NC1C=C(C)ON=1)=O)C1=C2C(N(C)C(N(C)C2=NC(C2C=CC=CC=2)=N1)=O)=O

Computed Properties

Exact Mass: 438.11102425g/mol
Monoisotopic Mass: 438.11102425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 705
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 147Å²

2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Pricemore >>

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Life Chemicals	F0654-0858-2μmol	2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide	863003-44-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0654-0858-5μmol	2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide	863003-44-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0654-0858-10μmol	2-({6,8-dimethyl-5,7-dioxo-2-phenyl-5H,6H,7H,8H-[1,3]diazino[4,5-d]pyrimidin-4-yl}sulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide	863003-44-5	90%+	10μl	$69.0	2023-05-17
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